1-Hydroxypropyl 2-methylprop-2-enoate

• CAS No.: 93751-47-4
• Molecular Formula: C7H12O3
• Molecular Weight: 144.17 g/mol
• IUPAC Name: 1-hydroxypropyl 2-methylprop-2-enoate
• InChI: InChI=1S/C7H12O3/c1-4-6(8)10-7(9)5(2)3/h6,8H,2,4H2,1,3H3
• InChI Key: NUIPOEWADWHGSP-UHFFFAOYSA-N
• Canonical SMILES: CCC(O)OC(=O)C(=C)C

Description

1-Hydroxypropyl 2-methylprop-2-enoate, also known as 2-Hydroxypropyl methacrylate, is a versatile organic compound with the molecular formula C7H12O3. It is a clear, colorless liquid that is soluble in water and many organic solvents. This compound is known for its ability to polymerize easily, making it valuable in various industrial applications .

Preparation Methods

1-Hydroxypropyl 2-methylprop-2-enoate can be synthesized through several methods:

Addition Reaction: One common method involves the addition reaction of methacrylic acid with propylene oxide.

Reaction with Epichlorohydrin: Another method involves the reaction of methacrylic acid with epichlorohydrin in the presence of a catalyst.

Chemical Reactions Analysis

1-Hydroxypropyl 2-methylprop-2-enoate undergoes various chemical reactions, including:

Polymerization: This compound readily polymerizes, especially in the presence of initiators like peroxides or azo compounds.

Esterification: It can react with alcohols to form esters, which are useful in the production of resins and plastics.

Hydrolysis: Under acidic or basic conditions, this compound can hydrolyze to form methacrylic acid and propylene glycol.

Scientific Research Applications

1-Hydroxypropyl 2-methylprop-2-enoate has a wide range of applications in scientific research:

Chemistry: It is used as a monomer in the synthesis of various polymers and copolymers.

Biology: In biological research, this compound is used to create hydrogels for cell culture and tissue engineering.

Medicine: It is utilized in the development of drug delivery systems, particularly in the form of hydrogels that can release drugs in a controlled manner.

Industry: Industrial applications include its use as a reactive diluent and crosslinking agent in radiation curing systems.

Mechanism of Action

The mechanism of action of 1-Hydroxypropyl 2-methylprop-2-enoate primarily involves its ability to polymerize. The compound contains a methacrylate group, which can undergo free radical polymerization. This process involves the formation of a radical species that initiates the polymerization reaction, leading to the formation of long polymer chains. These polymers can then be crosslinked to form three-dimensional networks, which are useful in various applications .

Comparison with Similar Compounds

1-Hydroxypropyl 2-methylprop-2-enoate can be compared to other similar compounds, such as:

Hydroxyethyl Methacrylate: This compound is similar in structure and also used in the production of hydrogels and polymers.

Methyl Methacrylate: While methyl methacrylate is widely used in the production of polymethyl methacrylate (PMMA), this compound offers additional functionality due to its hydroxyl group, making it more versatile in certain applications.